Cas no 1702670-10-7 (1-Piperazinecarboxylic acid, 4-(6-chloro-4-cyano-2-pyridinyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-(6-chloro-4-cyano-2-pyridinyl)-, 1,1-dimethylethyl ester
• CAS No: 1702670-10-7
• MF: C₁₅H₁₉ClN₄O₂
• MW: 322.789962053299
• CID: 5264351
• Update Time: 2025-10-28

1-Piperazinecarboxylic acid, 4-(6-chloro-4-cyano-2-pyridinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(6-chloro-4-cyano-2-pyridinyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H19ClN4O2/c1-15(2,3)22-14(21)20-6-4-19(5-7-20)13-9-11(10-17)8-12(16)18-13/h8-9H,4-7H2,1-3H3
• InChI Key： QJCAKWGZNLSEJW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=NC(Cl)=CC(C#N)=C2)CC1

Additional information on 1-Piperazinecarboxylic acid, 4-(6-chloro-4-cyano-2-pyridinyl)-, 1,1-dimethylethyl ester

1-Piperazinecarboxylic acid, 4-(6-chloro-4-cyano-2-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 1702670-10-7): A Comprehensive Overview

1-Piperazinecarboxylic acid, 4-(6-chloro-4-cyano-2-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 1702670-10-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, combines elements of piperazine, pyridine, and ester functionalities, making it a promising candidate for various biological and chemical applications. The presence of chloro and cyano substituents in the pyridine ring enhances its reactivity and potential utility in synthetic chemistry.

The compound's structure is highly relevant to modern drug discovery efforts due to its ability to interact with biological targets in multiple ways. Piperazine derivatives are well-known for their role in medicinal chemistry, often serving as key pharmacophores in drugs targeting neurological and cardiovascular diseases. The introduction of a carboxylic acid ester at the 1-position and a substituted pyridine ring at the 4-position adds layers of complexity that can influence both the pharmacokinetic and pharmacodynamic properties of any derivative compounds.

Recent studies have highlighted the potential of 4-(6-chloro-4-cyano-2-pyridinyl)-1-piperazinecarboxylic acid esters in developing novel therapeutic agents. The chloro and cyano groups not only enhance the compound's solubility and bioavailability but also provide reactive sites for further functionalization. This makes it an attractive scaffold for designing molecules with tailored biological activities. For instance, researchers have explored its utility in creating inhibitors for enzymes involved in cancer pathways, leveraging its ability to mimic natural substrates and disrupt enzymatic activity.

In the realm of synthetic organic chemistry, this compound serves as a versatile building block. The ester functionality allows for easy hydrolysis to yield the corresponding carboxylic acid, which can then be further modified through various chemical reactions such as amide bond formation or conjugation with other bioactive molecules. The pyridine ring's electron-withdrawing nature due to the cyano group enhances electrophilic aromatic substitution reactions, enabling the introduction of additional substituents that may improve binding affinity to biological targets.

The pharmaceutical industry has been particularly interested in exploring derivatives of this compound for their potential therapeutic effects. Preclinical studies have demonstrated that certain analogs exhibit significant activity against a range of diseases, including inflammatory disorders and infectious diseases. The dimethylethyl ester group at the 1-position of the piperazine ring contributes to metabolic stability while allowing for controlled release mechanisms, which is crucial for drug formulation.

Advances in computational chemistry have further accelerated the development of derivatives based on this scaffold. Molecular modeling techniques have been employed to predict binding interactions between the compound and various biological targets, such as protein kinases and ion channels. These predictions have guided synthetic efforts toward optimizing potency and selectivity. Additionally, high-throughput screening (HTS) campaigns have been conducted using libraries of related compounds to identify lead candidates with desirable pharmacological profiles.

The environmental impact of synthesizing and using this compound is also a critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods have been explored to improve yields and reduce reliance on harsh reagents. Furthermore, biodegradability studies have been conducted to assess the environmental footprint of the compound and its derivatives.

Future directions in research are likely to focus on expanding the chemical space covered by this scaffold through structural modifications. For example, exploring different substituted pyridine rings or introducing additional heterocyclic moieties could lead to novel compounds with enhanced biological activity. The integration of machine learning models into drug discovery pipelines promises to further accelerate the identification of promising candidates derived from this scaffold.

In conclusion, 1-Piperazinecarboxylic acid, 4-(6-chloro-4-cyano-2-pyridinyl)-, 1,1-dimethylethyl ester represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications. Its unique combination of functional groups makes it an invaluable tool for developing new drugs targeting various diseases. As research continues to uncover new possibilities for this compound and its derivatives, it is poised to play an increasingly important role in modern medicine.